Cas no 1264278-30-9 (5-(4-fluoro-2-methoxyphenyl)-1H-pyrazol-3-amine)

• Product Name: 5-(4-fluoro-2-methoxyphenyl)-1H-pyrazol-3-amine
• CAS No: 1264278-30-9
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• CID: 6065925
• PubChem ID: 117295589
• Update Time: 2025-10-05

5-(4-fluoro-2-methoxyphenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluoro-2-methoxyphenyl)-1H-pyrazol-3-amine
• 1264278-30-9
• EN300-1806618

• Inchi： 1S/C10H10FN3O/c1-15-9-4-6(11)2-3-7(9)8-5-10(12)14-13-8/h2-5H,1H3,(H3,12,13,14)
• InChI Key： FRQVTKGFHLGYEP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C1=CC(N)=NN1

Computed Properties

• Exact Mass: 207.08079011g/mol
• Monoisotopic Mass: 207.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-(4-fluoro-2-methoxyphenyl)-1H-pyrazol-3-amine

Recent Advances in the Study of 5-(4-fluoro-2-methoxyphenyl)-1H-pyrazol-3-amine (CAS: 1264278-30-9)

The compound 5-(4-fluoro-2-methoxyphenyl)-1H-pyrazol-3-amine (CAS: 1264278-30-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the unique structural features of 5-(4-fluoro-2-methoxyphenyl)-1H-pyrazol-3-amine, which contribute to its ability to interact with various biological targets. The presence of the fluorine atom and methoxy group on the phenyl ring, combined with the pyrazole core, enhances its binding affinity and selectivity. Researchers have explored its role as a kinase inhibitor, with promising results in preclinical models of cancer and inflammatory diseases.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that reduces the number of steps and minimizes the formation of by-products. This methodological improvement is critical for scaling up production for further pharmacological evaluation.

In terms of biological activity, 5-(4-fluoro-2-methoxyphenyl)-1H-pyrazol-3-amine has shown potent inhibitory effects against several kinases, including JAK2 and FLT3, which are implicated in hematological malignancies. In vitro assays revealed IC50 values in the low micromolar range, suggesting its potential as a therapeutic agent. Additionally, its pharmacokinetic properties, such as metabolic stability and oral bioavailability, have been investigated, with results indicating favorable profiles for further development.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as off-target effects and potential toxicity need to be addressed through structural modifications and comprehensive safety studies. Future research directions may include the development of derivatives with improved selectivity and the exploration of combination therapies to enhance efficacy.

In conclusion, 5-(4-fluoro-2-methoxyphenyl)-1H-pyrazol-3-amine represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity make it a valuable candidate for further investigation in the fields of oncology and immunology. Continued research efforts will be essential to unlock its full therapeutic potential and address existing challenges.